Cas no 2293688-01-2 (Ethanone, 2,​2,​2-​trifluoro-​1-​(5-​methoxy-​2-​methylphenyl)​-)

• Product Name: Ethanone, 2,​2,​2-​trifluoro-​1-​(5-​methoxy-​2-​methylphenyl)​-
• CAS No: 2293688-01-2
• MF: C₁₀H₉F₃O₂
• MW: 218.17
• CID: 5082139
• Update Time: 2025-05-25

Ethanone, 2,​2,​2-​trifluoro-​1-​(5-​methoxy-​2-​methylphenyl)​- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,​2,​2-​trifluoro-​1-​(5-​methoxy-​2-​methylphenyl)​-

• Inchi： 1S/C10H9F3O2/c1-6-3-4-7(15-2)5-8(6)9(14)10(11,12)13/h3-5H,1-2H3
• InChI Key： BATWSFWQTALOEQ-UHFFFAOYSA-N
• SMILES： C1C=C(C(=CC=1OC)C(C(F)(F)F)=O)C

Additional information on Ethanone, 2,​2,​2-​trifluoro-​1-​(5-​methoxy-​2-​methylphenyl)​-

Research Brief on Ethanone, 2,2,2-trifluoro-1-(5-methoxy-2-methylphenyl)- (CAS: 2293688-01-2) in Chemical Biology and Pharmaceutical Applications

Ethanone, 2,2,2-trifluoro-1-(5-methoxy-2-methylphenyl)- (CAS: 2293688-01-2) is a fluorinated aromatic ketone derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and methoxy-substituted phenyl ring, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have explored its potential as a building block in drug discovery, particularly in the development of small-molecule inhibitors and probes for biological targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of this compound as a key intermediate in the synthesis of novel kinase inhibitors. The researchers demonstrated that the trifluoromethyl group enhances binding affinity to ATP-binding pockets in kinases, while the methoxy moiety contributes to improved metabolic stability. Molecular docking simulations revealed favorable interactions with residues in the active sites of several oncogenic kinases, suggesting its utility in targeted cancer therapies.

In neuropharmacology research, a team from Harvard Medical School reported in ACS Chemical Neuroscience (2024) that derivatives of 2293688-01-2 showed selective modulation of serotonin receptors. The compound's unique electronic properties, conferred by the trifluoromethyl group, were found to influence receptor binding kinetics significantly. This finding opens new avenues for developing antidepressants and anxiolytics with improved selectivity profiles.

The compound's potential in diagnostic applications was highlighted in a recent Nature Communications article (2024), where it served as a core structure for developing PET radiotracers. The presence of fluorine atoms allowed for straightforward ¹⁸F-labeling, while the aromatic system provided optimal pharmacokinetic properties for brain imaging. Preliminary clinical trials demonstrated excellent blood-brain barrier penetration and specific binding to amyloid plaques in Alzheimer's disease models.

From a synthetic chemistry perspective, several innovative routes to 2293688-01-2 have been developed. A 2024 Organic Process Research & Development publication detailed a continuous-flow synthesis approach that improved yield (82%) and reduced waste generation compared to traditional batch methods. This advancement addresses growing concerns about sustainable pharmaceutical manufacturing while meeting the increasing demand for this valuable intermediate.

Ongoing research is exploring the compound's potential in antiviral applications, particularly against RNA viruses. Preliminary results from a multi-institutional study suggest that derivatives of 2293688-01-2 may inhibit viral polymerases through a novel mechanism involving fluorine-mediated interactions with magnesium ions in the catalytic site. These findings could prove particularly relevant in light of recent global health challenges.

In conclusion, Ethanone, 2,2,2-trifluoro-1-(5-methoxy-2-methylphenyl)- represents a versatile scaffold with diverse applications across medicinal chemistry and chemical biology. Its unique structural features continue to inspire innovative research across multiple therapeutic areas, from oncology to neuroscience. As synthetic methodologies improve and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in pharmaceutical development.